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N'-hydroxy-2-
Compound Name:
methylpropanimidamide

cat. No.: B3023365

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core basic properties of N'-
hydroxy-2-methylpropanimidamide, also known as isobutyramidoxime. The document
details its physicochemical characteristics, a probable synthesis method, and potential
biological activities, including its role as a nitric oxide donor and its reported antitumor
properties.

Core Properties and Physicochemical Data

N'-hydroxy-2-methylpropanimidamide is a small molecule with the chemical formula
C4H10N20I[1][2]. It belongs to the class of amidoximes, which are known for a variety of
biological activities[3]. The fundamental properties of this compound are summarized in the
table below. It is important to note that while some data is experimentally confirmed, other
values are predicted based on computational models.
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Property Value Source
Molecular Formula C4H10N20 [1112]
Molecular Weight 102.14 g/mol [1][2]
CAS Number 35613-84-4 [1]
Appearance White to off-white solid [3]
Melting Point 60 °C [1]

Boiling Point (Predicted)

146.3 £23.0°C

[3]

Density (Predicted) 1.09 + 0.1 g/cm3 [3]
pKa (Predicted) 15.04 + 0.50 [1]
Solubility Chloroform, Methanol [1]

Experimental Protocols
Synthesis of N'-hydroxy-2-methylpropanimidamide

A plausible and high-yield synthesis of N'-hydroxy-2-methylpropanimidamide involves the

reaction of isobutyronitrile with hydroxylamine[1]. This method is a common route for the

preparation of amidoximes.

Materials:

Isobutyronitrile

Ethanol

Water

Round-bottom flask

Reflux condenser

Hydroxylamine (aqueous solution, e.g., 50%)
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Heating mantle

Magnetic stirrer and stir bar

Rotary evaporator

Crystallization dish
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve
isobutyronitrile in a mixture of ethanol and water.

« To this stirred solution, add an aqueous solution of hydroxylamine. A typical molar ratio would
be a slight excess of hydroxylamine to isobutyronitrile.

e Heat the reaction mixture to reflux and maintain for approximately 5 hours[1].

o Monitor the reaction progress using a suitable analytical technique, such as thin-layer
chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.
» Remove the solvent under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by recrystallization. Dissolve the crude solid in a
minimal amount of a hot solvent (e.g., a mixture of ethanol and water) and allow it to cool
slowly to induce crystallization.

o Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry
under vacuum. A reported yield for this type of synthesis is approximately 98%[1].

Characterization Protocols

Due to the lack of publicly available experimental spectra for N'-hydroxy-2-
methylpropanimidamide, the following represents a general protocol for the characterization
of a newly synthesized amidoxime, with expected observations based on its structure.
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1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Dissolve the sample in a suitable deuterated solvent (e.g., CDCls or DMSO-ds).
The proton NMR spectrum is expected to show a doublet for the six methyl protons, a septet
for the methine proton, and broad signals for the -NHz and -OH protons, which may be
exchangeable with D20.

e 13C NMR: The carbon NMR spectrum should display signals for the methyl carbons, the
methine carbon, and the quaternary carbon of the amidoxime group.

2. Infrared (IR) Spectroscopy:

e Acquire the IR spectrum of the solid sample using a KBr pellet or of a thin film. Key expected
vibrational bands include N-H stretching of the amino group, O-H stretching of the hydroxyl
group, C-H stretching of the isopropyl group, and the C=N stretching of the imidamide
functionality.

3. Mass Spectrometry (MS):

o Obtain the mass spectrum using a suitable ionization technique (e.g., electrospray ionization
- ESI). The spectrum should show the molecular ion peak [M+H]* corresponding to the
calculated molecular weight.

Biological Activity and Signaling Pathways
Antitumor Activity

N'-hydroxy-2-methylpropanimidamide, under its synonym isobutanamidoxime, has been
reported to exhibit antitumor activities, specifically against P388 leukemia[l]. The precise
mechanism of action for its anti-leukemic effect is not well-documented in the available
literature. However, the biological activity of amidoximes is a broad area of research, with
various proposed mechanisms that could contribute to their anticancer properties.

Nitric Oxide Donor Pathway

A significant aspect of the biological activity of amidoximes is their ability to act as nitric oxide
(NO) donors[4]. This process is not dependent on nitric oxide synthase (NOS) but is catalyzed
by cytochrome P450 enzymes[4][5].
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The proposed signaling pathway involves the enzymatic oxidation of the amidoxime by
cytochrome P450, leading to the release of nitric oxide and the corresponding amide,
isobutyramide, as a byproduct[5]. The released nitric oxide can then participate in various
physiological processes, including vasodilation, inhibition of platelet aggregation, and
neurotransmission[4]. While this pathway explains the NO-donating properties of amidoximes,
its direct link to the reported anti-P388 leukemia activity remains to be fully elucidated.

Experimental and Logical Workflows

The following diagram illustrates the logical workflow from the synthesis of N'-hydroxy-2-
methylpropanimidamide to the investigation of its biological properties.
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This comprehensive guide provides a foundational understanding of N'-hydroxy-2-
methylpropanimidamide for research and development purposes. Further experimental
validation of the predicted properties and detailed investigation into its mechanisms of
biological action are warranted to fully explore its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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